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Compound Name: N-(3-hydroxypropyl)acetamide

Cat. No.: B076491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(3-hydroxypropyl)acetamide (CAS No. 10601-73-7) is a chemical compound belonging to

the amide family. This document provides a detailed technical guide on its known properties,

synthesis, and safety information, compiled from various chemical data sources. Due to the

limited publicly available information on the biological activity of this specific compound, this

guide focuses on its chemical and physical characteristics and provides a generalized

experimental workflow for its synthesis. All quantitative data has been aggregated and is

presented in standardized tables.

Chemical and Physical Properties
N-(3-hydroxypropyl)acetamide is a solid at room temperature.[1] Its core structure consists of

an acetamide group linked to a propanol moiety. The following tables summarize the key

identifiers and physicochemical properties of the compound.

Table 1: Compound Identifiers
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Identifier Value Source

CAS Number 10601-73-7 Chemchart, Sigma-Aldrich

Molecular Formula C₅H₁₁NO₂ Sigma-Aldrich

Molecular Weight 117.15 g/mol Sigma-Aldrich

IUPAC Name N-(3-hydroxypropyl)acetamide Chemchart

Canonical SMILES CC(=O)NCCCO Chemchart[2]

InChI Key
LEICDYOVJNQLTN-

UHFFFAOYSA-N
Chemchart[2]

PubChem Substance ID 329819271 Sigma-Aldrich

MDL Number MFCD00178451 Sigma-Aldrich

Table 2: Estimated Physicochemical Properties
The following data are estimated properties sourced from chemical databases. Experimental

validation is recommended.

Property Value Unit Source

Boiling Point 220.67 °C EPA T.E.S.T.[2]

Melting Point 80.05 °C EPI Suite[2]

Density 1.03 g/cm³ EPA T.E.S.T.[2]

Flash Point 143.49 °C EPA T.E.S.T.[2]

Water Solubility 1,000,000 mg/L EPI Suite[2]

Synthesis of N-(3-hydroxypropyl)acetamide
While a specific, peer-reviewed synthesis protocol for N-(3-hydroxypropyl)acetamide is not

readily available in the searched literature, a standard method for its preparation involves the

N-acetylation of 3-amino-1-propanol. This can be achieved through the reaction of 3-amino-1-

propanol with an acetylating agent such as acetic anhydride or acetyl chloride.
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General Experimental Protocol: N-acetylation of 3-
amino-1-propanol
This protocol is a generalized procedure and may require optimization.

Materials:

3-amino-1-propanol

Acetic anhydride

An appropriate solvent (e.g., dichloromethane, ethyl acetate, or a polar aprotic solvent)

A base (e.g., triethylamine or pyridine, if using acetyl chloride)

Deionized water

Brine solution

Anhydrous magnesium or sodium sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate/hexane mixture)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a

nitrogen atmosphere, dissolve 3-amino-1-propanol in the chosen solvent. Cool the mixture in

an ice bath.

Addition of Acetylating Agent: Slowly add acetic anhydride (1.0 to 1.2 equivalents) dropwise

to the cooled solution while stirring. If using acetyl chloride, a non-nucleophilic base (1.1

equivalents) should be added to neutralize the HCl byproduct.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-12 hours.

The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).
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Work-up: Upon completion, quench the reaction by adding deionized water. If an organic

solvent was used, separate the organic layer. Wash the organic layer sequentially with a

saturated solution of sodium bicarbonate, water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator to obtain the crude product.

Purification: Purify the crude N-(3-hydroxypropyl)acetamide by silica gel column

chromatography, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in

hexane) to yield the pure product.

Characterization: Confirm the structure and purity of the final product using analytical

techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry, and IR

spectroscopy.

Biological Activity and Signaling Pathways
As of the date of this document, no specific biological activities, pharmacological effects, or

signaling pathway involvements for N-(3-hydroxypropyl)acetamide have been reported in the

reviewed scientific literature. Research on various other acetamide derivatives has shown a

wide range of biological effects, including antioxidant and anti-inflammatory properties.[3]

However, such activities cannot be extrapolated to N-(3-hydroxypropyl)acetamide without

direct experimental evidence.

Safety and Handling
Based on available safety data, N-(3-hydroxypropyl)acetamide is considered hazardous.

Table 3: GHS Hazard Statements
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Hazard Code Description

H302 Harmful if swallowed.

H312 Harmful in contact with skin.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H332 Harmful if inhaled.

H335 May cause respiratory irritation.

Handling Recommendations:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Store in a tightly closed container in a dry and well-ventilated place.

Visualized Experimental Workflow
The following diagram illustrates a general workflow for the synthesis and purification of N-(3-
hydroxypropyl)acetamide as described in the experimental protocol.
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Caption: General workflow for the synthesis of N-(3-hydroxypropyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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